4-[6-Chloro-3-(phenylamino)imidazo[1,2-a]pyridin-2-yl]-2,6-dimethoxyphenol

• CAS No.: 954240-51-8
• Molecular Formula: C21H18ClN3O3
• Molecular Weight: 395.8 g/mol
• IUPAC Name: 4-(3-anilino-6-chloroimidazo[1,2-a]pyridin-2-yl)-2,6-dimethoxyphenol
• InChI: InChI=1S/C21H18ClN3O3/c1-27-16-10-13(11-17(28-2)20(16)26)19-21(23-15-6-4-3-5-7-15)25-12-14(22)8-9-18(25)24-19/h3-12,23,26H,1-2H3
• InChI Key: UYCYOBBBOCORET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C2=C(N3C=C(C=CC3=N2)Cl)NC4=CC=CC=C4

Description

This compound features an imidazo[1,2-a]pyridine core substituted at three critical positions:

• 6-position: Chloro group, enhancing electrophilicity and influencing binding interactions.
• 3-position: Phenylamino group, contributing to π-π stacking and hydrogen bonding.
• 2-position: 2,6-Dimethoxyphenol moiety, which may confer antioxidant activity and modulate solubility .

Synthetic routes often involve coupling reactions under microwave-assisted conditions or palladium catalysis, as seen in structurally related analogs (Table 1) .

Comparison with Similar Compounds

Substituent Variations and Pharmacological Implications

Compound Name / ID	Core Structure	Key Substituents	Pharmacological Notes	Synthesis Method
Target Compound	Imidazo[1,2-a]pyridine	6-Cl, 3-phenylamino, 2-(2,6-dimethoxyphenol)	Antioxidant potential	Microwave-assisted coupling
Cpd 42 ()	Imidazo[1,2-a]pyridine	6-(4-chlorophenyl), 2-(2,6-difluorophenyl), propan-2-ol	Early safety pharmacology data available	Palladium-catalyzed cross-coupling
Cpd 43 ()	Indolizin	3-(4-chlorophenyl)	N/A	Multi-step aromatic substitution
4-(3-(Cyclopentylamino)...phenol ()	Imidazo[1,2-a]pyridine	3-cyclopentylamino, 2-(2,6-dimethoxyphenol)	Optimized antioxidant activity	Solvent-dependent condensation
Compound 23 ()	Imidazo[1,2-a]pyridine	6-phenylethynyl, 8-amine, 2-(3,4-dimethoxyphenyl)	High purity (HPLC >99%)	Microwave + Pd catalysis
1-{[6-Chloro-2-(3-methoxyphenyl)...} ()	Imidazo[1,2-a]pyridine	3-(piperidine-4-carboxylic acid), 6-Cl, 2-(3-methoxyphenyl)	Enhanced solubility via carboxylic acid	Boc-protection + deprotection

Key Observations :

• Chloro vs.
• Amino Group Variations: The phenylamino group in the target compound contrasts with cyclopentylamino () and pyridinyl groups (). Bulky substituents like cyclopentylamino may hinder membrane permeability but improve target specificity .
• Phenol vs. Carboxylic Acid: The 2,6-dimethoxyphenol in the target compound likely enhances antioxidant activity, whereas carboxylic acid derivatives () improve aqueous solubility .